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Cat. No.: B1678303 Get Quote

Introduction

Psora-4 is a potent and selective small-molecule blocker of the voltage-gated potassium

channel Kv1.3.[1][2] While initially investigated for its immunomodulatory effects, recent studies

have highlighted its role in regulating the fate of neural progenitor cells (NPCs), which are often

used as a model for neural stem cells (NSCs). These application notes serve to clarify the use

of Psora-4 in the context of neural stem cell research, focusing on its influence on cell

differentiation and the appropriate methods to assess its impact on proliferation. It is important

to note that Psora-4 is a modulator of NSC fate rather than a direct tool for measuring

proliferation. Its effects on proliferation are typically assessed using standard assays in parallel

with differentiation analyses.

Mechanism of Action

Psora-4 exerts its biological effects by selectively blocking the Kv1.3 potassium channel.[1] In

neural progenitor cells, the inhibition of Kv1.3 has been shown to promote neuronal

differentiation and maturation.[1][2] This suggests that the electrical activity and ion flux

regulated by Kv1.3 are crucial in the signaling pathways that determine whether an NPC

differentiates into a neuron or another cell type, such as an astrocyte. By blocking this channel,

Psora-4 influences the developmental trajectory of these progenitor cells.
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The following table summarizes the quantitative data on the dose-dependent effects of Psora-4
on the differentiation of mouse neural progenitor cells after 5 days of treatment. The data is

expressed as the percentage of total cells.

Psora-4
Concentration

% of Neurons (β-III-
tubulin positive)

% of Astrocytes
(GFAP positive)

Reference

0 nM (Control) 31.5 ± 0.7% 60.4 ± 3.0% [1]

10 nM 37.1 ± 0.5% 52.9 ± 2.5% [1]

50 nM 25.9 ± 0.5% Not Reported [1]

Data from Zhou et al. (2015).[1]
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Psora-4 Mechanism of Action
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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